Cas no 845457-53-6 (9-Bromo-10-phenanthren-9-ylanthracene)

• Product Name: 9-Bromo-10-phenanthren-9-ylanthracene
• CAS No: 845457-53-6
• MF: C₂₈H₁₇Br
• MW: 433.338586568832
• MDL: MFCD27939628
• CID: 2136255
• PubChem ID: 253661089
• Update Time: 2025-06-08

9-Bromo-10-phenanthren-9-ylanthracene Chemical and Physical Properties

Names and Identifiers

• 9-bromo-10-(9-phenanthrenyl)Anthracene
• 9-Bromo-10-(9-phenanthryl)anthracene
• 9-bromo-10-phenanthren-9-yl-anthracene
• 9-BROMO-10-(PHENANTHREN-9-YL)ANTHRACENE
• 9-broMo-10-(phenanthrene-10-yl)anthracen
• 10-broMo-9-(phenthren-9-yl)anthracene
• 9-Bromo-10-(9-phenanthrenyl)anthracene (ACI)
• 9-Bromo-10-phenanthren-9-ylanthracene

• MDL： MFCD27939628
• Inchi： 1S/C28H17Br/c29-28-24-15-7-5-13-22(24)27(23-14-6-8-16-25(23)28)26-17-18-9-1-2-10-19(18)20-11-3-4-12-21(20)26/h1-17H
• InChI Key： OBIXPXSRUDGFLE-UHFFFAOYSA-N
• SMILES： BrC1C2C(=CC=CC=2)C(C2C3C(=CC=CC=3)C3C(=CC=CC=3)C=2)=C2C=1C=CC=C2

Computed Properties

• Exact Mass: 432.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 547
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.409±0.06 g/cm3 (20 ºC 760 Torr)
• Melting Point: 231.0 to 236.0 deg-C
• PSA: 0.00000
• LogP: 8.72890

Additional information on 9-Bromo-10-phenanthren-9-ylanthracene

Professional Introduction to 9-Bromo-10-phenanthren-9-ylanthracene (CAS No. 845457-53-6)

9-Bromo-10-phenanthren-9-ylanthracene, a compound with the chemical identifier CAS No. 845457-53-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which have garnered considerable attention due to their structural complexity and potential applications in various scientific domains. The presence of both bromine and phenanthrene rings in its molecular structure makes it a versatile intermediate for synthetic chemistry, particularly in the development of more complex molecules.

The synthesis of 9-Bromo-10-phenanthren-9-ylanthracene involves meticulous planning and execution to ensure high yield and purity. The bromination step is critical, as it introduces a reactive site that can be further functionalized. Recent advancements in catalytic bromination techniques have improved the efficiency and selectivity of this process, making it more sustainable and scalable for industrial applications.

In the realm of pharmaceutical research, 9-Bromo-10-phenanthren-9-ylanthracene has shown promise as a building block for drug candidates. Its rigid, planar structure allows for the integration of various pharmacophores, making it an excellent candidate for designing molecules with specific biological activities. For instance, studies have indicated that derivatives of this compound may exhibit properties relevant to anticancer therapy, due to their ability to interact with biological targets such as DNA and proteins.

One of the most intriguing aspects of 9-Bromo-10-phenanthren-9-ylanthracene is its potential in materials science. Researchers have explored its use in the development of organic semiconductors and light-emitting diodes (OLEDs). The extended π-conjugation system in its structure facilitates efficient charge transport, which is essential for these applications. Recent publications highlight its role in creating novel materials with enhanced optoelectronic properties, contributing to the advancement of next-generation electronic devices.

The compound's utility extends beyond its structural features. Its bromine substituent makes it a valuable reagent in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are fundamental in constructing complex organic molecules. These reactions are widely used in the synthesis of natural products and drug intermediates, underscoring the importance of 9-Bromo-10-phenanthren-9-ylanthracene in synthetic organic chemistry.

The latest research on CAS No. 845457-53-6 also delves into its photophysical properties. Studies have demonstrated that this compound exhibits strong fluorescence, making it suitable for applications in bioimaging and sensors. The ability to tune its emission wavelength by modifying substituents offers exciting possibilities for developing high-sensitivity detection methods.

In summary, 9-Bromo-10-phenanthren-9-ylanthracene is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers working on cutting-edge projects. As our understanding of its properties continues to grow, we can anticipate even more innovative uses emerging from ongoing research efforts.